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Compound of Interest

Compound Name: Alanylphenylalanine

Cat. No.: B1664496 Get Quote

For Immediate Release

Shanghai, China – December 4, 2025 – This technical guide provides a detailed analysis of the

physical and chemical properties of alanylphenylalanine, a dipeptide composed of alanine

and phenylalanine residues. This document is intended for researchers, scientists, and

professionals in drug development, offering a centralized resource of key data, experimental

methodologies, and workflow visualizations to support ongoing research and development

efforts.

Core Physicochemical Properties
Alanylphenylalanine (Ala-Phe) is a dipeptide with the systematic IUPAC name (2S)-2-[[(2S)-2-

aminopropanoyl]amino]-3-phenylpropanoic acid[1]. As a white to off-white powder, its

properties are crucial for applications in biochemical studies, peptide synthesis, and

pharmaceutical development[2].

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of L-alanyl-L-

phenylalanine. Data has been compiled from various sources, and a distinction is made

between experimentally determined and computationally predicted values.
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Property Value Data Type Reference(s)

Molecular Identifiers

IUPAC Name

(2S)-2-[[(2S)-2-

aminopropanoyl]amin

o]-3-phenylpropanoic

acid

N/A [1]

CAS Number 3061-90-3 N/A [1][2][3]

Molecular Formula C₁₂H₁₆N₂O₃ N/A [1][2]

InChIKey
OMNVYXHOSHNURL

-WPRPVWTQSA-N
N/A [1]

SMILES

C--INVALID-LINK--N--

INVALID-LINK--

C(=O)O)N

N/A [1]

Physical Properties

Molecular Weight 236.27 g/mol Calculated [1][2]

Appearance
White to off-white

powder
Experimental [2]

Melting Point 289 - 291 °C Experimental [2]

Boiling Point 487.6 ± 45.0 °C Predicted [4]

Specific Optical

Rotation

[α]²⁰/D = +39 ± 1° (c=1

in water)
Experimental [2]

Chemical Properties

Solubility
Insoluble in Water (<

0.1 mg/mL)
Experimental

Insoluble/Slightly

Soluble in DMSO (< 1

mg/mL)

Experimental

LogP -1.72 Extrapolated [1]
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pKa Values

(Constituent Amino

Acids)

Experimental

L-Alanine (α-COOH) 2.34 Experimental [5][6][7]

L-Alanine (α-NH₃⁺) 9.69 Experimental [5][6][7]

L-Phenylalanine (α-

COOH)
1.83 - 2.58 Experimental [8][9][10]

L-Phenylalanine (α-

NH₃⁺)
9.13 - 9.24 Experimental [8][9][10]

Note: Experimental pKa values for the terminal groups of the dipeptide alanylphenylalanine
are not readily available in the cited literature. The values for the constituent free amino acids

are provided for reference.

Experimental Protocols
Detailed methodologies are essential for the accurate characterization and application of

alanylphenylalanine. The following sections outline standard experimental protocols for

determining its key properties.

Synthesis and Purification
A common method for the synthesis of L-alanyl-L-phenylalanine involves the hydrogenation of

a protected dipeptide precursor.

Hydrogenation: A mixture of N-benzyloxycarbonyl-L-alanyl-L-phenylalanine and a 10%

Palladium on carbon (Pd/C) catalyst in 95% ethyl alcohol is prepared.

Reaction: The mixture is agitated in a Parr hydrogenation apparatus for approximately 16

hours at 20°C.

Filtration: The reaction mixture is filtered to remove the Pd/C catalyst. The filtrate is then

rinsed with water.
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Concentration: The combined solutions are concentrated under reduced pressure to yield L-

alanyl-L-phenylalanine as a white solid.

Purity Analysis: The purity of the final product is assessed using High-Performance Liquid

Chromatography (HPLC) to ensure the absence of starting materials and byproducts, and to

confirm the lack of racemization.

Melting Point Determination
Due to the tendency of peptides to decompose at high temperatures, Fast Scanning

Calorimetry (FSC) is a preferred method over conventional calorimeters.

Sample Preparation: A small, accurately weighed sample of the dipeptide is placed on the

FSC sensor.

Instrumentation: A Fast Scanning Calorimeter, such as a Mettler Toledo Flash DSC1, is used.

Heating Profile: The sample is subjected to a rapid heating rate (e.g., up to 20,000 K/s) to

minimize thermal decomposition before melting.

Data Acquisition: The instrument records the heat flow as a function of temperature. The

melting point is identified as the peak of the endothermic melting transition.

Analysis: The onset and peak temperatures of the melting event are determined from the

thermogram to define the melting range.

Specific Optical Rotation Measurement
Optical rotation is a critical measure of stereochemical purity.

Solution Preparation: A precise concentration of L-alanyl-L-phenylalanine is prepared in a

specified solvent (e.g., 1 g/100 mL in water)[2].

Instrumentation: A polarimeter is used, typically with a sodium D-line light source (589 nm).

The instrument is calibrated with a solvent blank.

Measurement: The prepared solution is placed in a sample tube of a known path length (e.g.,

1 decimeter). The observed rotation (α) is measured at a controlled temperature (e.g., 20°C).
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Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where α

is the observed rotation, l is the path length in decimeters, and c is the concentration in

g/mL[11][12][13][14].

pKa Determination by Capillary Electrophoresis
Capillary Electrophoresis (CE) is an effective method for determining the acid dissociation

constants of peptides.

Electrolyte Preparation: A series of background electrolytes with varying pH values are

prepared.

Sample Injection: A solution of the dipeptide is injected into the capillary.

Electrophoresis: A voltage is applied across the capillary, causing the charged peptide to

migrate. The effective electrophoretic mobility is measured at each pH.

Data Analysis: The effective mobility is plotted against the pH of the electrolyte. The resulting

sigmoidal curve is analyzed to determine the inflection point, which corresponds to the pKa

value of the ionizable group (the N-terminal amino group and the C-terminal carboxyl group).

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

alanylphenylalanine, providing a clear visual guide for laboratory procedures.
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Caption: Workflow for Alanylphenylalanine Synthesis and Characterization.

Conclusion
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This technical guide consolidates essential data on the physical and chemical properties of

alanylphenylalanine. The provision of structured data tables and detailed experimental

protocols aims to facilitate more efficient and accurate research in the fields of biochemistry,

pharmacology, and materials science. The continued investigation into the properties and

applications of such dipeptides is vital for advancing scientific knowledge and developing novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664496#physical-and-chemical-properties-of-
alanylphenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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